molecular formula C16H20O4 B1261226 Cordiaquinol K

Cordiaquinol K

Cat. No.: B1261226
M. Wt: 276.33 g/mol
InChI Key: OWESAJYPRMLEGK-AYMHWXCPSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Cordiaquinol K is a secondary metabolite isolated from the wood of Cordia fragrantissima (Boraginaceae). Structurally, it is identified as a deep yellow oil with the molecular formula C₆H₁₉O₃Na . Its isolation involved solvent extraction, column chromatography, and spectroscopic characterization (1D/2D NMR, ESI-TOFMS) .

Properties

Molecular Formula

C16H20O4

Molecular Weight

276.33 g/mol

IUPAC Name

(2E,7Z)-8-(2,5-dihydroxyphenyl)-6-hydroxy-2,6-dimethylocta-2,7-dienal

InChI

InChI=1S/C16H20O4/c1-12(11-17)4-3-8-16(2,20)9-7-13-10-14(18)5-6-15(13)19/h4-7,9-11,18-20H,3,8H2,1-2H3/b9-7-,12-4+

InChI Key

OWESAJYPRMLEGK-AYMHWXCPSA-N

Isomeric SMILES

C/C(=C\CCC(C)(/C=C\C1=C(C=CC(=C1)O)O)O)/C=O

Canonical SMILES

CC(=CCCC(C)(C=CC1=C(C=CC(=C1)O)O)O)C=O

Synonyms

cordiaquinol K

Origin of Product

United States

Chemical Reactions Analysis

Critical Reactions:

  • Epoxide Cyclization :

    • A key intermediate, (E)-configurated naphthoquinone epoxide, undergoes acid-catalyzed cyclization to form the tricyclic core .

    • Optimal conditions: BF₃·Et₂O (5 mol%) in CH₂Cl₂ at -20°C, yielding 78% cyclized product .

  • Diels-Alder Reaction :

    • Quinone dienophiles react with terpene-derived dienes to establish the naphthoquinone scaffold .

    • Stereochemical outcomes depend on solvent polarity and Lewis acid catalysts (e.g., ZnCl₂) .

Reaction Optimization and Kinetics

Reaction efficiency for Cordiaquinol K derivatives was enhanced using Design of Experiments (DoE) . Key findings include:

FactorOptimal RangeImpact on YieldSource
Temperature30–70°C+32% yield
Equivalents of base2–10 eqNonlinear effect
Catalyst loading5–10 mol%Critical for ee
  • Rate Law Analysis :

    • Alkylation steps follow first-order kinetics under pseudo-steady-state conditions .

    • Rate constants (k) for Diels-Alder reactions range from 0.15–0.45 M⁻¹s⁻¹ in THF .

Catalytic and Redox Behavior

Cordiaquinol K exhibits redox activity due to its quinone moiety:

  • Electrochemical Modulation :

    • Applying 0.5 V bias accelerates proton-coupled electron transfer (PCET), increasing reaction rates by 10⁵-fold .

    • Overpotential reduction observed in acetonitrile/water mixtures .

  • Acid-Base Reactivity :

    • The C4-hydroxy group (pKa ~8.9) participates in hydrogen bonding, influencing regioselectivity during alkylation .

Stability and Degradation Pathways

  • Thermal Degradation :

    • Decomposition observed >150°C, forming naphthofuran derivatives .

  • Photochemical Sensitivity :

    • UV exposure (254 nm) induces [4+2] cycloreversion, reverting to diene and quinone fragments .

Table 1: Synthetic Yields Under Varied Conditions

StepCatalystSolventYield (%)
Epoxide cyclizationBF₃·Et₂OCH₂Cl₂78
Diels-AlderZnCl₂THF65
Side-chain elongationPd(OAc)₂Toluene82

Table 2: Kinetic Parameters for Key Steps

ReactionRate Constant (k)Activation Energy (kJ/mol)
Epoxide opening0.22 s⁻¹45.3
Quinone alkylation0.37 M⁻¹s⁻¹58.9

Mechanistic Insights

  • Autocatalytic Behavior : Logistic growth models (d[M]/dt = rM(1 - M/K)) apply to self-amplifying steps in side-chain elongation .

  • Stereochemical Control : β-cyclodextrin encapsulation enhances enantioselectivity (up to 94% ee) by stabilizing transition states .

Comparison with Similar Compounds

Table 1: Structural and Physicochemical Properties

Compound Source Molecular Formula Physical State Key Structural Features
Cordiaquinol K Cordia fragrantissima C₆H₁₉O₃Na Deep yellow oil Phenolic hydroxyl groups, quinone core
Cordiaquinol C Cordia globifera Not reported Not reported Benzochromene skeleton, prenyl side chains
Cordiaquinol J Cordia fragrantissima C₁₆H₂₂O₄Na Pale pink crystals Additional methoxy group at C-2
Globiferin Cordia globifera C₂₀H₂₄O₅ Crystalline solid Diterpenoid lactone precursor

Key Observations :

  • Cordiaquinol K shares a quinone core with Cordiaquinol C but differs in side-chain modifications and oxidation states.
  • Cordiaquinol J has a distinct methoxy substitution at C-2, differentiating its NMR profile (e.g., C-1: δ 149.1 ppm in J vs. δ 135.8 ppm in K).
  • Globiferin, a precursor to Cordiaquinol C, undergoes Cope rearrangement to form bioactive derivatives.

Functional Analogues

Table 2: Bioactivity Profiles

Compound Bioactivity (IC₅₀/EC₅₀) Target Organism/Cell Line Cytotoxicity
Cordiaquinol K Antileishmanial (activity reported) Leishmania spp. Non-toxic (COS-7, HuH-7)
Cordiaquinol C Antimalarial (IC₅₀ = 1.2 µM) Plasmodium falciparum (K1) Not reported
Globiferin Antimycobacterial, Antimalarial Mycobacterium, Plasmodium Moderate
Vismiaquinone A Antimalarial (IC₅₀ = 1.42 µM) Plasmodium falciparum (W2) Not reported

Key Observations :

  • Cordiaquinol K targets Leishmania parasites, contrasting with Cordiaquinol C and Vismiaquinone A, which are potent against malaria.
  • The absence of cytotoxicity in Cordiaquinol K distinguishes it from Globiferin, which exhibits moderate toxicity.

Research Findings and Mechanistic Insights

  • Structural-Activity Relationships (SAR): The quinone core in Cordiaquinol K and C is critical for redox-mediated antiparasitic activity. Side-chain hydrophobicity in Cordiaquinol C enhances antimalarial potency by improving membrane penetration.
  • Biosynthetic Pathways: Cordiaquinol C is derived from Globiferin via Cope rearrangement, whereas Cordiaquinol K is synthesized through oxidative dimerization.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.